Cas no 1211588-96-3 (5-Bromo-2-iodo-1-(phenylsulfonyl)-1h-pyrrolo2,3-bpyridine)

• Product Name: 5-Bromo-2-iodo-1-(phenylsulfonyl)-1h-pyrrolo2,3-bpyridine
• CAS No: 1211588-96-3
• MF: C₁₃H₈BrIN₂O₂S
• MW: 463.088293075562
• MDL: MFCD16875781
• CID: 1078346
• PubChem ID: 50987377
• Update Time: 2025-10-29

5-Bromo-2-iodo-1-(phenylsulfonyl)-1h-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
• 1-(Phenylsulphonyl)-5-bromo-2-iodo-7-azaindole
• MFCD16875781
• 1-(Benzenesulfonyl)-5-bromo-2-iodo-1H-pyrrolo[2,3-b]pyridine
• 5-Bromo-2-iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
• DB-168491
• CS-0442312
• SCHEMBL18918873
• 1-(benzenesulfonyl)-5-bromo-2-iodopyrrolo[2,3-b]pyridine
• AKOS015834567
• DTXSID20679050
• 1211588-96-3
• 5-Bromo-2-iodo-1-(phenylsulfonyl)-1h-pyrrolo2,3-bpyridine

• MDL： MFCD16875781
• Inchi： 1S/C13H8BrIN2O2S/c14-10-6-9-7-12(15)17(13(9)16-8-10)20(18,19)11-4-2-1-3-5-11/h1-8H
• InChI Key： NUUJOBJNGUELLL-UHFFFAOYSA-N
• SMILES： IC1=CC2=CC(=CN=C2N1S(C1C=CC=CC=1)(=O)=O)Br

Computed Properties

• Exact Mass: 461.85300
• Monoisotopic Mass: 461.85346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• PSA: 60.34000
• LogP: 4.72120

Additional information on 5-Bromo-2-iodo-1-(phenylsulfonyl)-1h-pyrrolo2,3-bpyridine

Comprehensive Overview of 5-Bromo-2-iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1211588-96-3)

The compound 5-Bromo-2-iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1211588-96-3) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its unique structure, featuring a pyrrolopyridine core substituted with bromine, iodine, and a phenylsulfonyl group, makes it a valuable intermediate for the development of pharmaceuticals and agrochemicals. Researchers are particularly interested in its potential applications in drug discovery, catalysis, and material science.

One of the key reasons for the growing interest in 5-Bromo-2-iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are pivotal in constructing complex molecules for targeted therapies, including kinase inhibitors and anticancer agents. The presence of both bromo and iodo substituents allows for selective functionalization, enabling chemists to tailor the molecule for specific applications. This adaptability aligns with the current trend in precision medicine, where customized molecular structures are essential for addressing unmet medical needs.

In addition to its role in pharmaceutical research, 5-Bromo-2-iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is also being explored in agrochemical innovation. The pyrrolopyridine scaffold is known for its bioactivity, and derivatives of this compound have shown promise in developing new pesticides and herbicides with improved efficacy and environmental safety. This is particularly relevant given the increasing demand for sustainable agriculture solutions that minimize ecological impact while maximizing crop yields.

The synthesis of 5-Bromo-2-iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine involves multi-step organic transformations, often starting from commercially available pyrrolopyridine precursors. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to optimize the yield and purity of this compound. These methods are part of the broader shift toward green chemistry, which emphasizes reducing waste and energy consumption in chemical production. As a result, this compound is not only valuable for its applications but also as a case study in sustainable synthetic methodologies.

From a commercial perspective, the demand for 5-Bromo-2-iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is expected to rise, driven by its utility in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and contract research organizations (CROs) are increasingly sourcing this compound to accelerate their drug development pipelines. Furthermore, its potential use in electronic materials, such as organic light-emitting diodes (OLEDs), adds another dimension to its market appeal. This dual applicability in life sciences and advanced materials underscores its importance in modern research and industry.

In conclusion, 5-Bromo-2-iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1211588-96-3) represents a fascinating intersection of chemistry, biology, and materials science. Its structural features and reactivity profile make it a cornerstone in the design of next-generation therapeutics and functional materials. As research continues to uncover new applications for this compound, its role in advancing scientific innovation will undoubtedly expand, solidifying its place as a critical tool for researchers worldwide.